1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone

• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol
• IUPAC Name: 1-(5-chloro-2-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H13ClO2/c1-11(17)14-9-13(16)7-8-15(14)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: ALNZBYQNDBYNCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)Cl)OCC2=CC=CC=C2

Description

1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone is a useful research compound. Its molecular formula is C15H13ClO2 and its molecular weight is 260.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Potassium carbonate powder (2.9 g, 21.0 mmol) and benzyl bromide (2.3 g, 18.2 mmol) was added to a solution of 1-(5-chloro-2-hydroxyphenyl)-1-ethanone [compound (8-1)] (3.0 g, 17.6 mmol) in dimethylformamide (50 mL), and the mixture was stirred for 3 hours at 60° C. After cooling, ice-water was added to the resultant mixture, followed by extraction with ethyl acetate. The mixture was washed with aqueous sodium hydroxide (5%) and water, and dried over magnesium sulfate. The solvent was removed under reduced pressure, to thereby yield compound (9-1) as a colorless oily product (4.6 g, yield: 99.9%).